Cas no 1520189-31-4 (3-(1H-indol-6-yl)propanoic acid)

• Product Name: 3-(1H-indol-6-yl)propanoic acid
• CAS No: 1520189-31-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6287981
• PubChem ID: 23178857
• Update Time: 2025-05-27

3-(1H-indol-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-6-yl)propanoic acid
• EN300-1826699
• 1520189-31-4

• Inchi： 1S/C11H11NO2/c13-11(14)4-2-8-1-3-9-5-6-12-10(9)7-8/h1,3,5-7,12H,2,4H2,(H,13,14)
• InChI Key： DJLXISVKYWYKTP-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC2C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-(1H-indol-6-yl)propanoic acid

Recent Advances in the Study of 3-(1H-indol-6-yl)propanoic acid (CAS: 1520189-31-4) in Chemical Biology and Pharmaceutical Research

3-(1H-indol-6-yl)propanoic acid (CAS: 1520189-31-4) is a bioactive indole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. Indole derivatives are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. This compound, in particular, has shown promise in modulating key biological pathways, making it a subject of intense investigation.

Recent studies have focused on the synthesis and characterization of 3-(1H-indol-6-yl)propanoic acid, with an emphasis on its role as a building block for more complex molecules. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. The compound's structural features, including the indole ring and propanoic acid side chain, are believed to contribute to its biological activity, particularly in interactions with enzymes and receptors involved in inflammation and cancer progression.

One of the most notable findings in recent research is the compound's ability to inhibit specific pro-inflammatory cytokines, such as TNF-α and IL-6, in preclinical models. This suggests potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that 3-(1H-indol-6-yl)propanoic acid may exhibit antiproliferative effects against certain cancer cell lines, possibly through the modulation of apoptosis-related pathways.

Further investigations have explored the pharmacokinetic properties of 3-(1H-indol-6-yl)propanoic acid, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding the compound's bioavailability and potential for clinical development. Early results suggest that the compound has favorable metabolic stability, although further optimization may be required to enhance its therapeutic efficacy.

In conclusion, 3-(1H-indol-6-yl)propanoic acid (CAS: 1520189-31-4) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and relatively straightforward synthesis make it an attractive target for drug discovery efforts. Future research should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies. The continued investigation of this compound may pave the way for novel treatments for a range of diseases, underscoring its importance in contemporary chemical biology and medicinal chemistry research.